Cas no 126716-66-3 (PHENYLACETYLENE)

PHENYLACETYLENE Properties

Names and Identifiers

• PHENYLACETYLENE
• Ethynylbenzene
• phenyl acetylene
• AS-12473
• Ethinylbenzene
• 239WSR2IBO
• D90456
• NSC4957
• 1-ethynylbenzene
• 126716-66-3
• Benzene, ethenyl-, trimer
• 120851-94-7
• Ethyne, phenyl-
• Ph-C=CH
• CHEBI:167069
• E0196
• EN300-19670
• Ethynyl Phenyl Ether; Phenoxyacetylene; Phenyl Ethynyl Ether;
• Phenylacethylene
• AI3-24180
• 1-phenylacetylene
• Acetylene, phenyl-
• UNII-239WSR2IBO
• Benzene, ethynyl-
• MFCD00008570
• J-802270
• Phenylacetylide
• 536-74-3
• AKOS000269051
• ETHYNYL-BENZENE (PHENYLACETYLENE)
• A829727
• F0001-1393
• WLN: 1UU1R
• Phenylethyne
• NSC 4957
• 1-ethynyl-benzene
• NS00020424
• NSC-4957
• ethynyl benzene
• Phenylacetylene, ~98%
• Phenylacetylene, purum, >=97.0% (GC)
• ETHYNYLBENZENE [MI]
• DTXSID1060211
• CHEMBL234833
• Q417321
• InChI=1/C8H6/c1-2-8-6-4-3-5-7-8/h1,3-7
• C8H6
• ethynylbenzen
• EINECS 208-645-1
• ETHYNYL-D-BENZENE
• ethynyl-benzene
• 1-Phenylethyne
• phenylacetylen
• phenyl-acetylene
• Phenylacetylene, 98%
• +Expand

• InChIKey： UEXCJVNBTNXOEH-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6/c1-2-8-6-4-3-5-7-8/h1,3-7H
• SMILES： C#CC1=CC=CC=C1

Computed Properties

• Exact Mass: 102.0469501914g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 102.0469501914g/mol
• Heavy Atom Count: 8
• Complexity: 98.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų